![molecular formula C20H23NO3 B116788 Benalaxyl-M CAS No. 98243-83-5](/img/structure/B116788.png)
Benalaxyl-M
Overview
Description
Benalaxyl-M is a phenyl-amide fungicide . It is effective in controlling downy mildew of grapes . It is a biological active isomer of Benalaxyl that shares the typical properties of phenylamide fungicides .
Synthesis Analysis
Benalaxyl-M is a newly introduced phenyl-amide fungicide . It was discovered by Isagro and is characterized by a favourable pharmacokinetics in plants and an increased activity . It cuts the application rate of racemic Benalaxyl in half, improving the antiperonosporic performance .
Molecular Structure Analysis
The molecular formula of Benalaxyl-M is C20H23NO3 . It contains total 48 bond(s); 25 non-H bond(s), 14 multiple bond(s), 6 rotatable bond(s), 2 double bond(s), 12 aromatic bond(s), 2 six-membered ring(s), 1 ester(s) (aliphatic), and 1 tertiary amide(s) (aliphatic) .
Chemical Reactions Analysis
The quantitative analysis of Benalaxyl-M was performed by liquid chromatography–tandem mass spectrometry . The HPLC separation was performed by injecting 20 μL via autosampler on a Symmetry C 18 (5 μm; 2.1 × 100 mm) column (Waters, USA) at the flow rate of 0.2 mL/min .
Physical And Chemical Properties Analysis
Benalaxyl-M has a low aqueous solubility, is quite volatile and has a low potential for bioaccumulation . It is non-mobile, moderately persistent in soil systems but may be persistent in water systems .
Scientific Research Applications
Residue Analysis in Plants
Benalaxyl-M is extensively studied for its residue levels in various crops. The assessment of residue levels is critical for ensuring the safety of food products. Research focuses on understanding the nature of residues in primary crops, rotational crops, and processed commodities. Advanced analytical methods are employed to detect and quantify the presence of Benalaxyl-M, ensuring that residue levels comply with established maximum residue limits (MRLs) .
Environmental Fate and Behavior
The environmental fate of Benalaxyl-M is another significant area of research. Studies are conducted to understand how the fungicide behaves in different environmental compartments, including soil, water, and air. This research helps in evaluating the potential for bioaccumulation and assists in developing guidelines for its safe use, minimizing environmental impact .
Ecotoxicology
Ecotoxicological studies assess the impact of Benalaxyl-M on non-target organisms. This includes testing its effects on various species, such as beneficial insects, birds, aquatic organisms, and mammals. The goal is to determine safe application rates that do not harm the ecosystem .
Resistance Management
The development of resistance to Benalaxyl-M by plant pathogens is a concern. Research in this field aims to understand the mechanisms of resistance and to develop strategies to manage and prevent it. This ensures the long-term efficacy of the fungicide in controlling plant diseases .
Synergistic Combinations with Other Pesticides
Investigations into the combined use of Benalaxyl-M with other pesticides are conducted to enhance its effectiveness. Studies focus on finding synergistic combinations that can improve disease control, reduce application rates, and potentially lower the risk of resistance development .
Food Safety and Consumer Health
Benalaxyl-M research also extends to food safety and consumer health. Studies ensure that the consumption of crops treated with the fungicide does not lead to adverse health effects. This involves monitoring residue levels in food items and assessing dietary exposure risks .
Innovative Formulation Development
Finally, research is directed towards developing innovative formulations of Benalaxyl-M. This includes creating new delivery systems that enhance its stability, efficacy, and ease of use. Such advancements can lead to more precise application techniques, reducing waste and environmental exposure .
Mechanism of Action
Target of Action
Benalaxyl-M, a fungicide, primarily targets Oomycetes . Oomycetes are “fungal-like” protista that are phylogenetically distinct from fungi . They comprise major plant pathogens within the orders Saprolegniales, Pythiales, Peronosporales (including species of Plasmopara, Phytophthora, Peronospora, Pseudoperonospora, Bremia), and Sclerosporales .
Mode of Action
Benalaxyl-M belongs to the phenylamide group of fungicides . It acts by inhibiting RNA polymerase I , a key enzyme involved in the synthesis of ribosomal RNA (rRNA). By inhibiting this enzyme, Benalaxyl-M prevents the formation of rRNA, thereby disrupting protein synthesis and ultimately leading to the death of the fungal cell .
Biochemical Pathways
The primary biochemical pathway affected by Benalaxyl-M is the synthesis of rRNA, which is crucial for protein synthesis in the fungal cell . By inhibiting RNA polymerase I, Benalaxyl-M disrupts this pathway, leading to a halt in protein production and subsequent cell death .
Pharmacokinetics
Benalaxyl-M is characterized by a favourable pharmacokinetics in plants . It has a low aqueous solubility and is quite volatile . These properties influence its absorption, distribution, metabolism, and excretion (ADME) in the environment. It is non-mobile, moderately persistent in soil systems but may be persistent in water systems .
Result of Action
The primary result of Benalaxyl-M’s action is the control of fungal infections on a variety of crops . It effectively controls diseases such as downy mildew, late blight, and grey mould among others . The inhibition of rRNA synthesis leads to a halt in protein production, causing the death of the fungal cell and preventing the spread of the infection .
Action Environment
The action of Benalaxyl-M is influenced by environmental factors. Its low aqueous solubility and volatility mean that it is less likely to leach into groundwater . It is moderately persistent in soil systems but may be persistent in water systems . These properties influence its environmental distribution and its efficacy in controlling fungal infections .
Safety and Hazards
Although no apparent risk to consumers was identified, some information required by the regulatory framework was missing . Hence, the consumer risk assessment is considered indicative only and all MRL proposals derived by EFSA still require further consideration by risk managers . Users are advised to use personal protective equipment, avoid dust formation, avoid breathing vapors, mist or gas, ensure adequate ventilation, and avoid breathing dust .
Future Directions
The European Food Safety Authority (EFSA) has reviewed the maximum residue levels (MRLs) currently established at European level for the pesticide active substance Benalaxyl-M . Based on the assessment of the available data, MRL proposals were derived and a consumer risk assessment was carried out . All MRL proposals derived by EFSA still require further consideration by risk managers . The Commission Regulation (EU) 2021/616 amended Annexes II, III and V to Regulation (EC) No 396/2005 as regards maximum residue levels for benalaxyl, benalaxyl-M .
properties
IUPAC Name |
methyl (2R)-2-(2,6-dimethyl-N-(2-phenylacetyl)anilino)propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO3/c1-14-9-8-10-15(2)19(14)21(16(3)20(23)24-4)18(22)13-17-11-6-5-7-12-17/h5-12,16H,13H2,1-4H3/t16-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJPQIRJHIZUAQP-MRXNPFEDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)N(C(C)C(=O)OC)C(=O)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=CC=C1)C)N([C@H](C)C(=O)OC)C(=O)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0058229 | |
Record name | Benalaxyl-M | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0058229 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benalaxyl-M | |
CAS RN |
98243-83-5 | |
Record name | (-)-Benalaxyl | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=98243-83-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benalaxyl-M [ISO] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0098243835 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benalaxyl-M | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0058229 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | D-Alanine, N-(2,6-dimethylphenyl)-N-(2-phenylacetyl)-, methyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.122.935 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | BENALAXYL-M | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/K2I4VH4B65 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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